Cas no 1515573-51-9 (4-[(3-Bromothiophen-2-yl)methyl]piperidine)

• Product Name: 4-[(3-Bromothiophen-2-yl)methyl]piperidine
• CAS No: 1515573-51-9
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5869672
• PubChem ID: 80475185
• Update Time: 2025-06-07

4-[(3-Bromothiophen-2-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1515573-51-9
• EN300-1669435
• AKOS019038983
• 4-[(3-bromothiophen-2-yl)methyl]piperidine
• 4-[(3-Bromothiophen-2-yl)methyl]piperidine

• Inchi： 1S/C10H14BrNS/c11-9-3-6-13-10(9)7-8-1-4-12-5-2-8/h3,6,8,12H,1-2,4-5,7H2
• InChI Key： SZSNNIWVQNDKSG-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CC1CCNCC1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-[(3-Bromothiophen-2-yl)methyl]piperidine

Introduction to 4-[(3-Bromothiophen-2-yl)methyl]piperidine (CAS No. 1515573-51-9)

4-[(3-Bromothiophen-2-yl)methyl]piperidine, with the chemical formula C₁₁H₁₃BrN₂S, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural uniqueness and potential applications in drug development. The presence of a piperidine ring and a bromothiophene moiety makes it a versatile intermediate for synthesizing various bioactive molecules. In this detailed exploration, we delve into the properties, synthesis, and emerging applications of this compound.

The bromothiophene moiety in 4-[(3-Bromothiophen-2-yl)methyl]piperidine plays a crucial role in its reactivity and functionality. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the thiophene ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where such modifications can lead to the development of novel therapeutic agents.

The piperidine ring in the compound contributes to its pharmacological profile by influencing solubility, metabolic stability, and binding affinity to biological targets. Piperidine derivatives are widely used in drug design due to their favorable pharmacokinetic properties. For instance, many successful drugs in clinical use contain piperidine moieties, such as antipsychotics and antihistamines. The combination of a bromothiophene and piperidine scaffold in 4-[(3-Bromothiophen-2-yl)methyl]piperidine suggests potential applications in designing small-molecule drugs with enhanced efficacy and selectivity.

Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic compounds like 4-[(3-Bromothiophen-2-yl)methyl]piperidine with high efficiency and precision. One notable approach involves the palladium-catalyzed cross-coupling reactions between bromothiophenes and piperidine derivatives. These reactions often proceed under mild conditions and offer excellent regioselectivity, enabling the synthesis of target molecules with minimal byproducts. Such methodologies are particularly advantageous in pharmaceutical research, where scalability and purity are critical factors.

The compound has been explored in several preclinical studies for its potential therapeutic applications. For example, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various cancers. The bromothiophene moiety can be further functionalized to introduce additional pharmacophores that enhance binding interactions with target enzymes. Preliminary studies suggest that derivatives of 4-[(3-Bromothiophen-2-yl)methyl]piperidine exhibit promising activity against tyrosine kinases, making them attractive candidates for further development.

In addition to its applications in oncology, 4-[(3-Bromothiophen-2-yl)methyl]piperidine has shown potential in addressing neurological disorders. Piperidine-based compounds are known for their ability to modulate neurotransmitter systems, which makes them suitable for treating conditions such as depression and epilepsy. The bromothiophene component may further enhance these effects by contributing to blood-brain barrier penetration and receptor selectivity. Ongoing research aims to elucidate the exact mechanisms by which this compound interacts with neural pathways and how it can be optimized for therapeutic use.

The synthesis of 4-[(3-Bromothiophen-2-yl)methyl]piperidine involves several key steps that highlight the importance of modern synthetic techniques. A common route begins with the bromination of thiophene at the desired position using brominating agents such as N-bromosuccinimide (NBS). Subsequently, nucleophilic substitution or metal-catalyzed coupling reactions are employed to introduce the piperidine moiety. These steps require careful optimization to ensure high yields and purity.

The analytical characterization of 4-[(3-Bromothiophen-2-yl)methyl]piperidine is essential for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS helps confirm the molecular weight and presence of any impurities. HPLC is employed to assess the compound's purity and isolate it from reaction byproducts.

The safety profile of 4-[(3-Bromothiophen-2-yl)methyl]piperidine is another critical aspect that needs thorough evaluation before considering its use in pharmaceutical applications. While preliminary studies suggest that it is relatively stable under standard conditions, further toxicological assessments are necessary to understand its potential side effects and safe handling procedures. Collaborative efforts between synthetic chemists and toxicologists are essential to ensure that this compound can be developed into a safe and effective drug.

Future directions in the research of 4-[(3-Bromothiophen-2-yl)methyl]piperidine include exploring new synthetic pathways that improve efficiency and sustainability. Green chemistry principles are increasingly being applied in pharmaceutical synthesis to minimize environmental impact. Additionally, computational methods such as molecular modeling can be used to predict the biological activity of derivatives before they are synthesized experimentally, saving time and resources.

In conclusion, 4-[(3-Bromothiophen-2-yl)methyl]piperidine is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound holds significant potential for future therapeutic developments.